Carbinoxamine Maleate

• CAS No.: 3505-38-2
• Product Name: Carbinoxamine Maleate
• Molecular Formula: C16H19ClN2O. C4H4O4
• Molecular Weight: 290.80 116.07
• IUPAC Name: (Z)-but-2-enedioic acid;2-[(4-chlorophenyl)-pyridin-2-ylmethoxy]-N,N-dimethylethanamine
• Standard InChI: InChI=1S/C16H19ClN2O.C4H4O4/c1-19(2)11-12-20-16(15-5-3-4-10-18-15)13-6-8-14(17)9-7-13;5-3(6)1-2-4(7)8/h3-10,16H,11-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• Standard InChIKey: GVNWHCVWDRNXAZ-BTJKTKAUSA-N
• Isomeric SMILES: CN(C)CCOC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=C\C(=O)O)\C(=O)O
• SMILES: CN(C)CCOC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CN(C)CCOC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O
• Appearance: White to Off-White Solid
• Melting Point: 116-118°C
• Description: Carbinoxamine Maleate is an ethanolamine class of H1 antihistamines with mild antimuscarinic and sedative properties. Carbinoxamine diminishes the typical histaminergic effects on H1-receptors in bronchial smooth muscle, capillaries, and gastrointestinal smooth muscle, including vasodilation, bronchoconstriction, increased vascular permeability, pain, itching, and spasmodic contractions of gastrointestinal smooth muscle. Carbinoxamine maleate is used to provide symptomatic relieve of allergic symptoms.; Carbinoxamine maleate is the maleic acid salt of carbinoxamine. An ethanolamine-type antihistamine, used for treating hay fever, as well as mild cases of Parkinson's disease. It has a role as a H1-receptor antagonist, an anti-allergic agent, a muscarinic antagonist and an antiparkinson drug. It contains a carbinoxamine.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 486-16-8 (Parent)
• Synonyms: 2-[(4-Clorophenyl)-2-pyridinylmethoxy]-N,N-dimethylethanamine Maleate Salt; Allergefon; Clistin; Ciberon; Lergefin
• PubChem Compound: 5282409
• Last Modified: Nov 11 2021